Cas no 2228180-30-9 (methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate
• CAS No: 2228180-30-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6235272
• PubChem ID: 165647093
• Update Time: 2025-05-21

methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate
• EN300-1756520
• 2228180-30-9

• Inchi： 1S/C8H10N2O3/c1-13-8(12)7(11)2-6-3-9-5-10-4-6/h3-5,7,11H,2H2,1H3
• InChI Key： SJFQIZIFIXJJRK-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1=CN=CN=C1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate

Recent Advances in the Study of Methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate (CAS: 2228180-30-9)

Methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate (CAS: 2228180-30-9) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a promising candidate for further investigation.

The compound's structural features, including the pyrimidine ring and ester functionality, make it a versatile scaffold for designing novel bioactive molecules. Researchers have focused on optimizing its synthesis to improve yield and purity, which is critical for subsequent biological evaluations. Recent advancements in catalytic methods and green chemistry approaches have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship studies.

In terms of biological activity, methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate has shown promising results in preliminary assays targeting various disease pathways. Studies have indicated its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, it has demonstrated moderate activity against certain kinases, suggesting its utility in developing kinase-targeted therapies. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency and selectivity.

Additionally, the compound's pharmacokinetic properties, such as solubility and metabolic stability, have been investigated to assess its suitability as a drug candidate. Recent findings suggest that structural modifications, such as ester hydrolysis or introduction of substituents, could enhance its bioavailability and therapeutic efficacy. These insights are guiding the design of next-generation derivatives with improved drug-like properties.

In conclusion, methyl 2-hydroxy-3-(pyrimidin-5-yl)propanoate represents a valuable chemical entity in the quest for new therapeutic agents. Ongoing research aims to expand its applications, optimize its pharmacological profile, and explore its potential in combination therapies. The compound's versatility and promising preliminary data underscore its importance in the field of chemical biology and medicinal chemistry.